Cas no 1396844-96-4 (3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile)

• Product Name: 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile
• CAS No: 1396844-96-4
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 6398579
• PubChem ID: 71789612
• Update Time: 2025-06-20

3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile
• 3-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)benzonitrile
• F6213-0253
• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile
• AKOS024539424
• 1396844-96-4

• Inchi： 1S/C16H18N2O3/c1-15(2)20-10-16(11-21-15)8-18(9-16)14(19)13-5-3-4-12(6-13)7-17/h3-6H,8-11H2,1-2H3
• InChI Key： DUHIFUWHVSMKAI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CC3(COC(C)(C)OC3)C2)=O)=C1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile

Introduction to 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile (CAS No. 1396844-96-4)

3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile, with the CAS number 1396844-96-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as spirocyclic compounds, which are characterized by their unique three-dimensional structure and potential biological activities.

The spirocyclic framework of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile provides it with a rigid and conformationally restricted structure, which can enhance its binding affinity to specific biological targets. The presence of the benzonitrile group further contributes to its pharmacological properties by increasing its lipophilicity and metabolic stability.

Recent studies have explored the potential applications of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile in various therapeutic areas. One notable area of research is its use as a potent inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The in vitro and in vivo evaluations of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile have shown promising results in terms of its safety and efficacy. In cell-based assays, it demonstrated low cytotoxicity and high selectivity for the target enzyme. Additionally, animal models have confirmed its ability to cross the blood-brain barrier and achieve therapeutic concentrations in the brain.

The synthesis of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction and the subsequent functionalization of the benzonitrile moiety. These synthetic strategies ensure high yields and purity, making the compound suitable for further preclinical and clinical development.

In the context of drug discovery and development, 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile represents a promising lead compound with potential applications in treating neurological disorders. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further optimization and evaluation.

Ongoing research is focused on elucidating the mechanism of action of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to gain insights into its interactions with target proteins. These studies are crucial for understanding how this compound exerts its biological effects and for designing more potent derivatives.

In conclusion, 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile (CAS No. 1396844-96-4) is a highly promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and benzonitrile functionality offer a robust foundation for developing novel therapeutics targeting various diseases. As research progresses, it is anticipated that this compound will continue to contribute valuable insights into drug design and development.